![molecular formula C16H20N4O4 B2435009 (4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidin-1-yl)(5-nitrofuran-2-yl)methanone CAS No. 1286724-17-1](/img/structure/B2435009.png)
(4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidin-1-yl)(5-nitrofuran-2-yl)methanone
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Overview
Description
The compound contains several functional groups including a pyrazole ring, a piperidine ring, and a nitrofuran group. Pyrazoles are known for their wide range of biological activities . Piperidine is a common motif in many pharmaceuticals and its presence could suggest potential bioactivity. Nitrofurans are a class of drugs typically used for their antimicrobial activity .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure would need to be determined through techniques such as NMR spectroscopy .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the nitro group, which is electron-withdrawing, and the piperidine and pyrazole rings, which may participate in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties would be influenced by the functional groups present in the compound. For example, the presence of the nitro group could make the compound more polar .Scientific Research Applications
Antibacterial and Antimycobacterial Activities
Imidazole derivatives, including this compound, have demonstrated antibacterial and antimycobacterial effects. Researchers have explored their potential against bacterial pathogens, including Mycobacterium tuberculosis . Further studies could focus on optimizing their activity and understanding their mechanism of action.
Other Biological Activities
Imidazole-containing compounds have diverse effects, including antipyretic, anti-allergic, antifungal, and antihelmintic activities. Researchers could explore these aspects for this specific compound.
!Full size image Figure: Synthesis and therapeutic potential of imidazole-containing compounds .
Siwach, A., & Verma, P. K. (2021). Synthesis and therapeutic potential of imidazole containing compounds. BMC Chemistry, 15(1), 12. Read more
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazole-containing compounds, have been reported to show a broad range of biological activities .
Mode of Action
The exact mode of action of this compound is currently unknown. It’s worth noting that similar compounds have been synthesized and evaluated for anti-tubercular potential against mycobacterium tuberculosis strain .
Biochemical Pathways
Compounds with similar structures have been found to interact with various biochemical pathways, leading to a wide range of biological activities .
Result of Action
Compounds with similar structures have shown potent anti-tubercular activity .
Future Directions
properties
IUPAC Name |
[4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidin-1-yl]-(5-nitrofuran-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O4/c1-11-9-12(2)19(17-11)10-13-5-7-18(8-6-13)16(21)14-3-4-15(24-14)20(22)23/h3-4,9,13H,5-8,10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGARWZRYZFWIJY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CC2CCN(CC2)C(=O)C3=CC=C(O3)[N+](=O)[O-])C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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